![molecular formula C12H14N2 B1482286 3,5-dicyclopropyl-1-(prop-2-yn-1-yl)-1H-pyrazole CAS No. 2098106-15-9](/img/structure/B1482286.png)
3,5-dicyclopropyl-1-(prop-2-yn-1-yl)-1H-pyrazole
Overview
Scientific Research Applications
Synthetic Applications and Biological Activities
Regioselective Synthesis and Antimicrobial Activity : Pyrazole derivatives, including isoxazoline, pyrrolo[3,4-d]isoxazole-4,6-diones, pyrazolo[3,4-d]pyridazines, and pyrazolo[1,5-a]pyrimidines, exhibit diverse biological activities. These derivatives have shown significant antimicrobial, anti-inflammatory, and analgesic activities. An efficient synthesis protocol for these derivatives has been established, contributing to the advancement in the field of synthetic organic chemistry and providing new tools for biological research (Yasser H. Zaki, A. R. Sayed, & S. Elroby, 2016).
Anticancer and Antiproliferative Agents : Novel pyrazole derivatives have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines, demonstrating potential as anticancer agents. This highlights the importance of pyrazole derivatives in the development of new chemotherapeutic options (H. Ananda, K. S. Sharath Kumar, et al., 2017).
Antimicrobial and Antioxidant Activities : The synthesis of pyrazole derivatives with potential antimicrobial and antioxidant activities underscores their utility in addressing microbial resistance and oxidative stress-related disorders. These findings contribute to the exploration of pyrazoles as promising candidates for pharmaceutical development (Kanubhai D. Katariya, Dushyanth R. Vennapu, & S. Shah, 2021).
Synthesis and Evaluation of Antidiabetic Agents : Pyrazoline and benzimidazole derivatives, through hybridization, have been studied for their α-glucosidase inhibition activity, showcasing the potential of pyrazole derivatives in the treatment of diabetes. This research adds to the understanding of pyrazole's role in the development of antidiabetic medications (Farhat Ibraheem, Matloob Ahmad, et al., 2020).
properties
IUPAC Name |
3,5-dicyclopropyl-1-prop-2-ynylpyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2/c1-2-7-14-12(10-5-6-10)8-11(13-14)9-3-4-9/h1,8-10H,3-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXAYGHJIKLFAHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C(=CC(=N1)C2CC2)C3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.